Cas no 23723-19-5 (3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester)
23723-19-5 structure
Product Name:3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester
CAS No:23723-19-5
MF:C12H16FNO2
MW:225.259346961975
CID:266073
PubChem ID:211888
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester
- Nicotinic acid, 5-fluoro-, hexyl ester (8CI)
- hexyl 5-fluoropyridine-3-carboxylate
- 3-Pyridinecarboxylic acid, 5-fluoro-, hexyl ester
- Hexyl 5-fluoro-3-pyridinecarboxylate
- BRN 0476298
- DTXSID50178384
- Hexyl 5-fluoronicotinate
- Nicotinic acid, 5-fluoro-, hexyl ester
- 23723-19-5
-
- Inchi: 1S/C12H16FNO2/c1-2-3-4-5-6-16-12(15)10-7-11(13)9-14-8-10/h7-9H,2-6H2,1H3
- InChI Key: MQTGTJYYMUSIPL-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(=C1)C(=O)OCCCCCC
Computed Properties
- Exact Mass: 225.11658
- Monoisotopic Mass: 225.117
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- Density: 1.086
- Boiling Point: 287.1°Cat760mmHg
- Flash Point: 127.5°C
- Refractive Index: 1.483
- PSA: 39.19
3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
23723-19-5 (3-Pyridinecarboxylicacid, 5-fluoro-, hexyl ester) Related Products
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